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Compound of Interest

Compound Name:

1-[(3-

Bromophenyl)methyl]cyclopropan-

1-amine

CAS No.: 1249810-91-0

Cat. No.: B3376970

Get Quote

Executive Summary & Molecular Architecture[1][3]
1-[(3-Bromophenyl)methyl]cyclopropan-1-amine (CAS: 1249810-91-0) is a gem-

disubstituted cyclopropane scaffold.[1][2] Its value lies in the gem-dimethyl effect mimicry,

where the cyclopropane ring restricts conformational freedom, potentially enhancing the

metabolic stability and potency of downstream drug candidates.

The characterization challenge lies in distinguishing this specific isomer from its regioisomers

(e.g., N-(3-bromobenzyl)cyclopropanamine) and validating the integrity of the strained

cyclopropane ring during synthesis.

Theoretical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3376970#bc-rfq
https://www.benchchem.com/product/b3376970/docs?utm_src=pdf-body#structural-characterization-guide-1-3-bromophenyl-methyl-cyclopropan-1-amine-1-2
https://www.alfa-chemistry.com/product/1-3-bromophenyl-cyclopropanamine-cas-546115-65-5-176335.html
https://www.chemscene.com/1158645-74-9.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3376970?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Structural Implication

Molecular Formula C₁₀H₁₂BrN

Distinctive M/M+2 isotopic

pattern (1:[1][2][3]1) in MS.[3]

[4][5][6]

Exact Mass 225.015 / 227.013
Monoisotopic masses for ⁷⁹Br

and ⁸¹Br.[2][3]

Topological Polar Surface Area 26.02 Å²
Driven solely by the primary

amine (-NH₂).[1][3]

Cyclopropane Strain ~27.5 kcal/mol

High reactivity; sensitive to

strong acids (ring opening).[2]

[3]

Spectroscopic Characterization Strategy
The structural proof relies on a triangulation of NMR (connectivity), MS (elemental

composition), and IR (functional groups).

Nuclear Magnetic Resonance (NMR) Logic
The primary diagnostic feature is the high-field cyclopropane region (0.5–1.0 ppm) and the

quaternary carbon resonance.

¹H NMR (Proton) Expectations (400 MHz, CDCl₃)
Aromatic Region (7.1 – 7.6 ppm): The 3-bromophenyl moiety exhibits a characteristic

substitution pattern:

δ ~7.55 (t, 1H): H-2 (isolated between Br and CH₂).[1]

δ ~7.35 (dt, 1H): H-4 (ortho to Br).[1][3]

δ ~7.15 (m, 2H): H-5 and H-6.[1]

Benzylic Linker (2.7 – 2.9 ppm): A sharp singlet (2H).[2][3] This confirms the benzyl group is

attached to a quaternary center (no adjacent protons to split it).[3]
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Cyclopropane Ring (0.5 – 0.9 ppm): Due to the asymmetry of the substituents (Amino vs.

Benzyl) on C1, the protons on C2 and C3 are chemically equivalent as pairs but magnetically

non-equivalent (AA'BB' system). Expect two distinct multiplets (2H each), representing the

protons cis and trans to the amine.

¹³C NMR (Carbon) Expectations (100 MHz, CDCl₃)
Quaternary C1 (~35-40 ppm): The pivotal signal.[1][3] It will appear as a low-intensity peak

(long relaxation time) that does not show correlations in DEPT-135/90.[1][3]

Cyclopropane CH₂ (~12-16 ppm): High-field signals typical of strained rings.[1][3]

Benzylic CH₂ (~45 ppm): Links the ring to the aromatic system.

Mass Spectrometry (MS) Fragmentation
The presence of Bromine provides a built-in validation flag.[2]

Isotopic Signature: The molecular ion ([M+H]⁺) must appear as a doublet separated by 2 Da

(m/z 226 and 228) with near-equal intensity (50.7% : 49.3%).

Fragmentation:

Loss of Ammonia ([M-17]⁺): Characteristic of primary amines.[1]

Tropylium Ion Formation: Cleavage of the benzylic bond often yields a bromotropylium ion

(m/z ~169/171).

Experimental Workflows
Diagram: Characterization Decision Tree
The following Graphviz diagram outlines the logical flow for validating the compound structure.
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Crude/Purified Sample

Step 1: LC-MS Analysis
(ESI+ Mode)

Check Isotope Pattern
(1:1 ratio for m/z 226/228?)

STOP: Impurity or
Wrong Halogen

No

Step 2: 1H NMR (CDCl3)
Focus: 0.5-1.0 ppm Region

Yes

Cyclopropane Signals Present?
(2x Multiplets)

STOP: Ring Opening
(Check for Allylic signals)

No

Step 3: 13C NMR + DEPT
Verify Quaternary Carbon

Yes

VALIDATED STRUCTURE
Release for Assay

Click to download full resolution via product page

Caption: Logical workflow for structural validation, prioritizing isotopic confirmation followed by

ring integrity checks.
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Detailed Protocol: NMR Acquisition
Objective: Obtain high-resolution data to confirm the gem-disubstituted cyclopropane

connectivity.

Sample Preparation:

Weigh 5–10 mg of the amine (or its HCl salt).[3]

Dissolve in 0.6 mL CDCl₃ (containing 0.03% TMS).

Note: If using the HCl salt, add 1 drop of NaOD/D₂O or use DMSO-d₆ to ensure solubility

and sharpen the amine proton signals.

Acquisition Parameters:

Pulse Sequence: Standard zg30.

Scans (NS): Minimum 16 for ¹H; 512 for ¹³C (due to low sensitivity of quaternary carbons).

[3]

Relaxation Delay (D1): Set to 2.0 s (or higher) to allow full relaxation of the quaternary C1

and aromatic protons.

Processing:

Apply exponential multiplication (LB = 0.3 Hz) for ¹H.

Phase correction must be manual to ensure the multiplets in the 0.5–1.0 ppm region are

accurately represented.

Protocol: Purity Profiling by HPLC
Objective: Quantify purity and detect potential des-bromo or ring-opened impurities.[1][2][3]

Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 3.5 µm, 4.6 x 100 mm).[3]

Mobile Phase A: Water + 0.1% Formic Acid (or TFA).[3]
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Mobile Phase B: Acetonitrile.[3]

Gradient: 5% B to 95% B over 10 minutes.

Detection: UV at 254 nm (aromatic absorption) and 210 nm (amide/amine backbone).[3]

Acceptance Criteria: Purity > 95% (Area %).

Synthesis & Impurity Origins
Understanding the synthesis informs what impurities to look for.[3] This compound is typically

synthesized via the Kulinkovich-Szymoniak reaction or dialkylation of a nitrile.[3]

Potential Impurity Origin Detection Method

Linear Allylamine
Ring opening of cyclopropane

(acid catalyzed).[1][2][3]

¹H NMR: Appearance of

olefinic protons (5.0–6.0 ppm).

[2][3]

Des-bromo analog
Hydrogenolysis during

reduction steps.[1][2][3]

MS: Mass shift to m/z 148;

Loss of isotopic doublet.[3]

Nitrile Precursor

Incomplete reduction of 1-(3-

bromobenzyl)cyclopropanecar

bonitrile.[1][2][3]

IR: Sharp peak at ~2240 cm⁻¹

(C≡N).[3]

Diagram: MS Fragmentation Logic

Molecular Ion
[M+H]+ = 226/228

(1:1 Ratio)

Loss of NH3
[M-17]+-NH3

Tropylium Ion
[C7H6Br]+ = 169/171

Benzylic Cleavage

Click to download full resolution via product page
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Caption: Primary fragmentation pathways in ESI-MS. The bromotropylium ion is a diagnostic

fragment for bromobenzyl derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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